(1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-2-methyl-N-(2-methylpropyl)propan-1-amine
• InChI: InChI=1S/C15H24N4/c1-12(2)9-18(10-13(3)4)11-19-15-8-6-5-7-14(15)16-17-19/h5-8,12-13H,9-11H2,1-4H3
• InChI Key: CAIBGENFUYAVQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)CN1C2=CC=CC=C2N=N1
• Molecular Formula: C15H24N4
• Molecular Weight: 260.38 g/mol
• CAS No.: 137273-38-2

Description

(1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine: is a chemical compound that belongs to the class of benzotriazole derivatives. Benzotriazole derivatives are known for their wide range of applications in various fields, including chemistry, biology, and industry. This compound is characterized by the presence of a benzotriazole ring attached to a bis(2-methylpropyl)amine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine typically involves the reaction of benzotriazole with bis(2-methylpropyl)amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve a high yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce the compound in bulk quantities, ensuring consistency and purity. Industrial production methods may also involve additional purification steps to remove any impurities and ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: It can be reduced under specific conditions to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing agents: Such as hydrogen peroxide or potassium permanganate for oxidation reactions.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride for reduction reactions.

Substitution reagents: Such as halogens or alkylating agents for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives of the compound, while reduction reactions may produce reduced forms. Substitution reactions can result in various substituted derivatives of the compound.

Scientific Research Applications

(1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to investigate its effects on different biological systems.

Medicine: The compound is explored for its potential therapeutic applications and its effects on different medical conditions.

Industry: It is used in industrial processes, such as the production of other chemicals and materials.

Mechanism of Action

The mechanism of action of (1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (1H-1,2,3-Benzotriazol-1-ylmethyl)bis(2-methylpropyl)amine include:

Benzotriazole: A parent compound with a similar benzotriazole ring structure.

Bis(2-methylpropyl)amine: A related compound with a similar amine moiety.

Other benzotriazole derivatives: Compounds with different substituents on the benzotriazole ring.

Uniqueness

This compound is unique due to its specific combination of the benzotriazole ring and bis(2-methylpropyl)amine moiety. This unique structure imparts distinct chemical and biological properties to the compound, making it valuable for various applications in research and industry.